[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid

• IUPAC Name: 2-[(1-methylpyrrolidin-3-yl)methylamino]acetic acid
• InChI: InChI=1S/C8H16N2O2/c1-10-3-2-7(6-10)4-9-5-8(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key: OKRUVGJHLNDFAK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)CNCC(=O)O
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol

Description

Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been described in the literature.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by sp3 hybridization, contributing to the stereochemistry of the molecule, and increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactivity of pyrrolidine compounds is influenced by steric factors, which can also affect their biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine compounds can vary widely. For example, 1-Methyl-3-pyrrolidinol is a clear colorless to pale yellow liquid.

Mechanism of Action

The mechanism of action of pyrrolidine compounds can vary depending on the specific compound and its target. For example, some compounds have been found to selectively inhibit COX-2.

Future Directions

The future directions in the field of pyrrolidine compounds involve the design of new pyrrolidine compounds with different biological profiles. This work can guide medicinal chemists to the best approach in the design of these compounds.